4-Methylbenzyl 5-aminolevulinate hydrochloride
Cat. No. B8669307
M. Wt: 271.74 g/mol
InChI Key: ZRTYOGWRVLXBDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07563819B1
Procedure details
From 4-methylbenzyl alcohol (5.0 g; 41 mmol) and 5-amino-4-oxopentanoic acid hydrochloride (1.0 g; 6.0 mmol). The reaction was complete after 2 days. The yield was 0.84 g (52%).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1.[ClH:10].[NH2:11][CH2:12][C:13](=[O:19])[CH2:14][CH2:15][C:16](O)=[O:17]>>[ClH:10].[NH2:11][CH2:12][C:13](=[O:19])[CH2:14][CH2:15][C:16]([O:7][CH2:6][C:5]1[CH:8]=[CH:9][C:2]([CH3:1])=[CH:3][CH:4]=1)=[O:17] |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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CC1=CC=C(CO)C=C1
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Step Two
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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Cl.NCC(CCC(=O)O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
2 d |
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Name
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Type
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Smiles
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Cl.NCC(CCC(=O)OCC1=CC=C(C=C1)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
